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Compound of Interest

Compound Name: N-Desmethyl Bedaquiline-d6

Cat. No.: B12413516 Get Quote

An In-depth Overview of Physicochemical Properties, Biological Relevance, and Analytical

Applications

This technical guide provides a comprehensive overview of N-Desmethyl Bedaquiline-d6, a

deuterated analog of the primary metabolite of the anti-tuberculosis drug Bedaquiline. This

document is intended for researchers, scientists, and drug development professionals, offering

a centralized resource on the compound's safety, properties, and applications in experimental

settings.

Hazard Identification and Safety Precautions
A complete, official Safety Data Sheet (SDS) for N-Desmethyl Bedaquiline-d6 is not readily

available in the public domain. However, information from suppliers and related documents

allows for the compilation of essential safety precautions. It is imperative to handle this

compound in a controlled laboratory environment, adhering to standard safety protocols for

chemical reagents of unknown potency.

General Advice:

Handle with caution as a pharmaceutical-related compound of unknown potency.[1]

Medical attention is required in case of exposure. A copy of the available safety information

should be presented to the attending physician.[1]
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Ensure adequate ventilation in the handling area.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use, and hands

should be washed and dried after handling.[1]

Body Protection: Wear appropriate protective clothing.[1]

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash off with soap and

plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person and seek immediate medical attention.[1]

Storage and Handling:

Store as a powder at -20°C for up to 3 years or at 4°C for up to 2 years.[2][3]

In solvent, store at -80°C for up to 6 months or at -20°C for up to 1 month.[2][3]

The compound is stable at room temperature for a few days during ordinary shipping.[2]

Recommended long-term storage is in a refrigerator at 2-8°C.[4][5]

Physicochemical Properties
N-Desmethyl Bedaquiline-d6 is the deuterated form of N-Desmethyl Bedaquiline, the main

circulating metabolite of Bedaquiline. The inclusion of six deuterium atoms provides a stable
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isotopic label, making it an ideal internal standard for mass spectrometry-based quantification.

Property Value

Molecular Formula C₃₁H₂₃D₆BrN₂O₂

Molecular Weight 547.52 g/mol [2][3]

Exact Mass 546.17890 Da[6]

CAS Number 2271264-26-5[2][5]

Appearance White to off-white solid powder[2]

Purity ≥96.0%[3]

LogP 6.7[6]

Hydrogen Bond Donor Count 2[6]

Hydrogen Bond Acceptor Count 4[6]

Rotatable Bond Count 8[6]

IUPAC Name

(1R,2S)-1-[6-bromo-2-

(trideuteriomethoxy)quinolin-3-yl]-2-naphthalen-

1-yl-1-phenyl-4-(trideuteriomethylamino)butan-

2-ol[6]

Biological Context: Metabolism of Bedaquiline
Bedaquiline is primarily metabolized in the liver to its N-monodesmethyl metabolite (also known

as M2 or N-Desmethyl Bedaquiline).[7] This metabolite is three to six times less active against

Mycobacterium tuberculosis than the parent drug.[7] The N-demethylation of Bedaquiline is a

critical pathway in its disposition and is mediated by cytochrome P450 (CYP) enzymes.

The major enzyme responsible for this metabolic conversion is CYP3A4.[7][8] However, studies

have shown that CYP2C8 and CYP2C19 also contribute to the N-demethylation of Bedaquiline.

[8] The kinetic parameters for the formation of N-Desmethyl Bedaquiline by these enzymes

have been determined.
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Enzyme Kₘ (μM)

CYP3A4 8.5

CYP2C8 13.1

CYP2C19 21.3

Kₘ (Michaelis constant) represents the substrate concentration at which the reaction rate is half

of the maximum.

The metabolic pathway can be visualized as follows:

Cytochrome P450 Enzymes

Bedaquiline N-Desmethyl Bedaquiline (M2)N-demethylation

CYP3A4

CYP2C8

CYP2C19

Click to download full resolution via product page

Bedaquiline Metabolic Pathway

Experimental Protocols and Applications
N-Desmethyl Bedaquiline-d6 is primarily used as an internal standard in analytical methods,

particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise

quantification of N-Desmethyl Bedaquiline in biological matrices such as plasma and serum.[9]

[10]
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In Vitro Metabolism Study of Bedaquiline
Objective: To investigate the metabolism of Bedaquiline in human hepatocytes.

Methodology:

Human hepatocytes are incubated with a 30 µM solution of Bedaquiline for 18 hours.[8]

Following incubation, the medium is collected.[8]

Hepatocytes are lysed by adding a 1:1 (v/v) solution of acetonitrile and water.[8]

Both the collected medium and the hepatocyte lysates are extracted by adding a four-fold

volume of ethyl acetate.[8]

The mixture is vortexed for 1 minute and then centrifuged at 15,000 x g for 10 minutes.[8]

The organic phase is transferred to a new tube and dried under a gentle stream of nitrogen.

[8]

The residue is reconstituted in a 1:1 (v/v) solution of acetonitrile and water for analysis.[8]

Quantification of N-Desmethyl Bedaquiline in Biological
Samples using LC-MS/MS
Objective: To accurately measure the concentration of N-Desmethyl Bedaquiline in a biological

sample.

Workflow:
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Sample Preparation

LC-MS/MS Analysis
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LC-MS/MS Quantification Workflow

This workflow illustrates the use of N-Desmethyl Bedaquiline-d6 as an internal standard. By

adding a known amount of the deuterated standard to the sample, any variability in sample
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preparation and analysis can be normalized, leading to highly accurate and precise

quantification of the non-deuterated N-Desmethyl Bedaquiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cleanchemlab.com [cleanchemlab.com]

2. N-Desmethyl Bedaquiline-d6 I CAS#: 2271264-26-5 I deuterium labeled N-Desmethyl
Bedaquiline I InvivoChem [invivochem.com]

3. medchemexpress.com [medchemexpress.com]

4. clearsynth.com [clearsynth.com]

5. pharmaffiliates.com [pharmaffiliates.com]

6. N-Desmethyl Bedaquiline-d6 | C31H29BrN2O2 | CID 119025533 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. “How-to” guide on the use of bedaquiline for MDR-TB treatment - Companion Handbook
to the WHO Guidelines for the Programmatic Management of Drug-Resistant Tuberculosis -
NCBI Bookshelf [ncbi.nlm.nih.gov]

8. Bedaquiline Metabolism: Enzymes and Novel Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

9. Determination of Bedaquiline in Human Serum Using Liquid Chromatography-Tandem
Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

10. veeprho.com [veeprho.com]

To cite this document: BenchChem. [N-Desmethyl Bedaquiline-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413516#n-desmethyl-bedaquiline-d6-safety-data-
sheet-sds]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12413516?utm_src=pdf-custom-synthesis
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=35488
https://www.invivochem.com/n-desmethyl-bedaquiline-d6.html
https://www.invivochem.com/n-desmethyl-bedaquiline-d6.html
https://www.medchemexpress.com/n-desmethyl-bedaquiline-d6.html
https://clearsynth.com/product/n-desmethyl-bedaquiline
https://www.pharmaffiliates.com/en/2271264-26-5-n-desmethyl-bedaquiline-d6-pasti089530.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Desmethyl-Bedaquiline-d6
https://pubchem.ncbi.nlm.nih.gov/compound/N-Desmethyl-Bedaquiline-d6
https://www.ncbi.nlm.nih.gov/books/NBK247434/
https://www.ncbi.nlm.nih.gov/books/NBK247434/
https://www.ncbi.nlm.nih.gov/books/NBK247434/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3989786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538542/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4538542/
https://veeprho.com/impurities/n-desmethyl-bedaquiline-d6-mixture-of-enantiomers/
https://www.benchchem.com/product/b12413516#n-desmethyl-bedaquiline-d6-safety-data-sheet-sds
https://www.benchchem.com/product/b12413516#n-desmethyl-bedaquiline-d6-safety-data-sheet-sds
https://www.benchchem.com/product/b12413516#n-desmethyl-bedaquiline-d6-safety-data-sheet-sds
https://www.benchchem.com/product/b12413516#n-desmethyl-bedaquiline-d6-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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